Cas no 1934912-31-8 (2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid
• CAS No: 1934912-31-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5716879
• PubChem ID: 130681738
• Update Time: 2025-05-19

2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1934912-31-8
• 2-Methyl-6-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• EN300-1449321
• 2-Methyl-6-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylicacid
• 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid

• Inchi： 1S/C9H9N3O3/c1-3-4-15-12-8-5-7(9(13)14)10-6(2)11-8/h1,5H,4H2,2H3,(H,13,14)(H,10,11,12)
• InChI Key： VJAAGUGVMRLTFH-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1C=C(C(=O)O)N=C(C)N=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.3Ų

Additional information on 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid

2-Methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid (CAS No. 1934912-31-8): An Overview

2-Methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid (CAS No. 1934912-31-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid (CAS No. 1934912-31-8) is defined by its molecular formula C₁₀H₉N₃O₃. The compound features a pyrimidine core with a methyl group at the 2-position, an amino group at the 6-position, and a carboxylic acid group at the 4-position. Additionally, the presence of a propargyloxy (prop-2-yn-1-yloxy) substituent at the 6-position adds to its structural complexity and potential biological activity. The molecular weight of this compound is approximately 207.19 g/mol.

The physical properties of 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid include its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its melting point is typically in the range of 150°C to 155°C, making it suitable for various analytical and preparative techniques. The compound's stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in pharmaceutical formulations.

Synthesis Methods

The synthesis of 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid (CAS No. 1934912-31-8) involves several well-established chemical reactions. One common approach is to start with a commercially available pyrimidine derivative and introduce the necessary functional groups through stepwise reactions. For instance, the synthesis can begin with 6-chloro-pyrimidine, which undergoes nucleophilic substitution with propargyl alcohol to form the propargyloxy intermediate. Subsequent reactions, such as amidation and methylation, are then performed to achieve the final product.

A recent study published in the Journal of Organic Chemistry reported an optimized synthetic route that significantly improved the yield and purity of 2-methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid. The researchers utilized microwave-assisted synthesis techniques to enhance reaction efficiency and reduce side products. This method not only shortened the overall synthesis time but also minimized environmental impact by reducing solvent usage.

Biological Activities

2-Methyl-6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurological disorders, particularly those involving glutamate receptor modulation. Glutamate receptors play a crucial role in synaptic transmission and are implicated in conditions such as Alzheimer's disease and epilepsy. Studies have demonstrated that this compound can effectively modulate glutamate receptor activity, potentially leading to therapeutic benefits.

In addition to its neuroprotective effects, 2-methyl-6-(prop-2-yinyl-oxy)aminopyrimidine-4-carboxylic acid has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves inhibition of key signaling pathways involved in cell proliferation and survival.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-methyl-6-(propargyl-oxy)aminopyrimidine-carboxylic acid into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects or drug interactions.

Beyond its immediate therapeutic applications, ongoing research is exploring the broader implications of this compound in drug discovery and development. For instance, scientists are investigating its use as a lead compound for designing more potent analogs with enhanced pharmacological properties. Computational methods such as molecular docking and virtual screening are being employed to identify structurally similar compounds with improved binding affinities to target proteins.

Conclusion

2-Methyl--6-(propargyl-oxy)aminopyrimidine-4-carboxylic acid (CAS No. 1934912-31--8) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for both academic researchers and industry professionals. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding of complex diseases and improving patient outcomes.